Cas no 1257307-01-9 (1-(benzenesulfonyl)-6-fluoro-3-iodo-1H-indole)

• Product Name: 1-(benzenesulfonyl)-6-fluoro-3-iodo-1H-indole
• CAS No: 1257307-01-9
• MF: C₁₄H₉FINO₂S
• MW: 401.19463801384
• CID: 6486450
• PubChem ID: 67279837
• Update Time: 2025-05-26

1-(benzenesulfonyl)-6-fluoro-3-iodo-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-(benzenesulfonyl)-6-fluoro-3-iodo-1H-indole
• 1H-Indole, 6-fluoro-3-iodo-1-(phenylsulfonyl)-

• Inchi： 1S/C14H9FINO2S/c15-10-6-7-12-13(16)9-17(14(12)8-10)20(18,19)11-4-2-1-3-5-11/h1-9H
• InChI Key： IFDDODNRCLGOOV-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC=C2)(=O)=O)C2=C(C=CC(F)=C2)C(I)=C1

Experimental Properties

• Density: 1.79±0.1 g/cm3(Predicted)
• Boiling Point: 519.2±53.0 °C(Predicted)

Additional information on 1-(benzenesulfonyl)-6-fluoro-3-iodo-1H-indole

1-(Benzenesulfonyl)-6-Fluoro-3-Iodo-1H-Indole: A Comprehensive Overview

1-(Benzenesulfonyl)-6-fluoro-3-iodo-1H-indole is a complex organic compound with the CAS registry number 1257307-01-9. This compound belongs to the class of indoles, which are heterocyclic aromatic compounds with a nitrogen atom in the ring. The presence of a benzenesulfonyl group, a fluoro substituent, and an iodo substituent makes this molecule highly functionalized and potentially valuable in various chemical and pharmaceutical applications.

The structure of 1-(benzenesulfonyl)-6-fluoro-3-iodo-1H-indole is characterized by a benzene ring fused to a pyrrole ring, with the benzenesulfonyl group attached at the 1-position, a fluorine atom at the 6-position, and an iodine atom at the 3-position. This substitution pattern suggests that the compound may exhibit unique electronic and steric properties, which could be advantageous in synthetic chemistry or as a precursor for more complex molecules.

Recent studies have highlighted the potential of indole derivatives in drug discovery. For instance, research has shown that certain indole-based compounds possess anti-inflammatory, anticancer, and antimicrobial activities. The presence of electron-withdrawing groups like the benzenesulfonyl and fluoro substituents in 1-(benzenesulfonyl)-6-fluoro-3-iodo-1H-indole could enhance its reactivity or bioavailability, making it a promising candidate for further investigation in medicinal chemistry.

The synthesis of 1-(benzenesulfonyl)-6-fluoro-3-iodo-1H-indole involves multi-step organic reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and iodinations. These reactions require precise control over reaction conditions to ensure high yields and purity. The use of advanced techniques such as microwave-assisted synthesis or catalytic methods has been reported to improve the efficiency of such processes.

In terms of applications, 1-(benzenesulfonyl)-6-fluoro-3-iodo-1H-indole could serve as an intermediate in the synthesis of bioactive compounds. Its iodine substituent makes it amenable to Suzuki-Miyaura coupling reactions, which are widely used in forming carbon-carbon bonds. Additionally, the fluoro group could act as a directing group in further functionalization steps, enabling the creation of diverse molecular architectures.

From an analytical standpoint, the characterization of 1-(benzenesulfonyl)-6-fluoro-3-iodo-1H-indole typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide insights into the compound's molecular structure, purity, and stereochemistry. Recent advancements in computational chemistry have also allowed for detailed modeling of this compound's electronic properties and interaction with biological targets.

Looking ahead, the development of novel synthetic routes for 1-(benzenesulfonyl)-6-fluoro-3-iodo-1H-indole remains an area of active research. Researchers are exploring greener chemistry approaches that minimize waste and energy consumption while maintaining high product quality. Furthermore, investigations into the biological activity of this compound could pave the way for its application in treating various diseases.

In conclusion, 1-(benzenesulfonyl)-6-fluoro-3-iodo-1H-indole is a versatile compound with significant potential in organic synthesis and drug discovery. Its unique structure and functional groups make it a valuable tool for chemists and pharmacologists alike. As research continues to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing chemical science.